5,6-Dihydro-4H-cyclopenta[b]furan-2-carbaldehyde

• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 5,6-dihydro-4H-cyclopenta[b]furan-2-carbaldehyde
• InChI: InChI=1S/C8H8O2/c9-5-7-4-6-2-1-3-8(6)10-7/h4-5H,1-3H2
• InChI Key: FNMNBPVECXCION-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)OC(=C2)C=O

Description

5,6-Dihydro-4H-cyclopenta[b]furan-2-carbaldehyde is a useful research compound. Its molecular formula is C8H8O2 and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Activated MnO2 (9.3 g) was added to the CHCl3 (135 mL) solution of (5,6-dihydro-4H-cyclopenta[b]furan-2-yl)methanol (1.86 g) and refluxed for 1 h under a nitrogen atmosphere. The reaction mixture was filtered through a pad of Celite. The filtrate was concentrated under reduced pressure. The residue was applied to silica gel column chromatography, then the column was eluted with n-hexane-AcOEt (9/1-7/1). The titled compound was obtained as yellow crystals (1.51 g, 77%).